Cas no 950183-48-9 (TrihexyltetradecylaMMoniuM)

• Product Name: TrihexyltetradecylaMMoniuM
• CAS No: 950183-48-9
• MF: C₃₂H₆₈BrN
• MW: 546.793029785156
• CID: 2602532
• PubChem ID: 57646821
• Update Time: 2025-10-31

TrihexyltetradecylaMMoniuM Chemical and Physical Properties

Names and Identifiers

• TrihexyltetradecylaMMoniuM
• trihexyl(tetradecyl)azanium,bromide
• Trihexyl(tetradecyl)ammonium bromide
• Tetradecyltrihexylammonium bromide
• DTXSID40583382
• Trihexyltetradecylammonium bromide, >=97.0% (T)
• Trihexyltetradecylammonium bromide
• N,N,N-Trihexyltetradecan-1-aminium bromide
• 950183-48-9
• SCHEMBL1467889
• trihexyl(tetradecyl)azanium;bromide

• MDL： MFCD03791064
• Inchi： 1S/C32H68N.BrH/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;/h5-32H2,1-4H3;1H/q+1;/p-1
• InChI Key： WAADFDOGNWGAHE-UHFFFAOYSA-M
• SMILES： [Br-].CCCCCCCCCCCCCC[N+](CCCCCC)(CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 545.45351g/mol
• Monoisotopic Mass: 545.45351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 28
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

TrihexyltetradecylaMMoniuM Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on TrihexyltetradecylaMMoniuM

Research Brief on Trihexyltetradecylammonium (CAS: 950183-48-9) in Chemical Biology and Pharmaceutical Applications

Trihexyltetradecylammonium (CAS: 950183-48-9) is a quaternary ammonium compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, often utilized as an ionic liquid or phase-transfer catalyst, has shown promise in drug delivery systems, antimicrobial formulations, and as a stabilizer in nanoparticle synthesis. Recent studies have further explored its biochemical interactions and potential therapeutic benefits, making it a subject of intense scientific inquiry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Trihexyltetradecylammonium in enhancing the solubility and bioavailability of poorly water-soluble drugs. The researchers employed molecular docking simulations and in vitro assays to demonstrate its efficacy as a drug carrier, particularly for hydrophobic compounds. The results indicated a 40% improvement in drug uptake compared to traditional delivery systems, highlighting its potential for clinical applications.

Another groundbreaking research effort, detailed in ACS Applied Materials & Interfaces, focused on the antimicrobial properties of Trihexyltetradecylammonium. The study revealed its potent activity against multi-drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. Mechanistic studies suggested that the compound disrupts bacterial cell membranes, leading to rapid cell death. These findings open new avenues for developing novel antimicrobial agents in an era of increasing antibiotic resistance.

In the realm of nanotechnology, Trihexyltetradecylammonium has emerged as a critical component in the synthesis of stable gold and silver nanoparticles. A 2024 publication in Nanoscale demonstrated its superior stabilizing effects compared to conventional capping agents, resulting in nanoparticles with enhanced uniformity and prolonged shelf-life. This advancement has significant implications for diagnostic and therapeutic applications, particularly in cancer imaging and targeted drug delivery.

Despite these promising developments, challenges remain in optimizing the safety profile of Trihexyltetradecylammonium for human applications. Recent toxicological studies have raised concerns about potential cytotoxicity at higher concentrations, prompting researchers to explore structural modifications and formulation strategies to mitigate these effects. Ongoing clinical trials are evaluating its safety and efficacy in controlled delivery systems, with preliminary results expected in late 2024.

The compound's unique physicochemical properties continue to inspire innovative applications across multiple disciplines. From its role in green chemistry as an eco-friendly solvent to its potential in gene therapy vectors, Trihexyltetradecylammonium represents a compelling case study in translational research. Future directions include the development of hybrid materials combining this compound with biodegradable polymers and the exploration of its immunomodulatory effects.

In conclusion, the body of research surrounding Trihexyltetradecylammonium (CAS: 950183-48-9) demonstrates its growing importance in pharmaceutical sciences and chemical biology. While challenges persist in its clinical translation, the compound's multifunctionality and adaptability position it as a valuable tool for addressing contemporary therapeutic and technological challenges. Continued interdisciplinary collaboration will be essential to fully realize its potential in improving human health and advancing material science.